Cas no 15268-07-2 (3,3'-Oxydianiline)

3,3'-Oxydianiline Properties

Names and Identifiers

• Benzenamine,3,3'-oxybis-
• 3-(3-aminophenoxy)aniline
• 3,3’- DIAMINODIPHENYL ETHER（33ODA）
• 3,3- DIAMINODIPHENYL ETHER(33ODA)
• 3,3-Oxybisbenzolamine
• 3,3'-oxydianiline
• Benzenamine, 3,3'-oxybis-
• LXJLFVRAWOOQDR-UHFFFAOYSA-N
• 3,3'-Oxybisbenzenamine
• 3,3'-diaminodiphenyl ether
• 3,3'-Oxybisaniline
• 3-(3-azanylphenoxy)aniline
• 3,3'-Diamino diphenyl ether
• 3-(3-Aminophenoxy)phenylamine #
• 3,3'- DIAMINODIPHENYL ETHER
• BC225140
• AK390786
• AX8079641
• A809343
• CS-0156875
• AKOS015915335
• O0568
• 3,3 inverted exclamation mark -Oxydianiline
• O10905
• MFCD09834067
• DTXSID70165099
• 15268-07-2
• SCHEMBL55303
• 3,3'-Oxydianiline
• AMY38653
• FT-0691966
• DS-13002
• SY117498
• BenzenaMine, 3,3'-oxybis-
• 3-(3-AMINOPHENOXY)ANILINE
• 3,3'-Oxybis[benzenamine]; 3,3'-Diaminodiphenyl Ether;3,3'-Oxydiphenylamine; 3-(3-Aminophenoxy)aniline
• +Expand

• MDL： MFCD09834067
• InChIKey： LXJLFVRAWOOQDR-UHFFFAOYSA-N
• Inchi： 1S/C12H12N2O/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H,13-14H2
• SMILES： O(C1=C([H])C([H])=C([H])C(=C1[H])N([H])[H])C1=C([H])C([H])=C([H])C(=C1[H])N([H])[H]

Computed Properties

• Exact Mass: 200.094963g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.094963g/mol
• Monoisotopic Mass: 200.094963g/mol
• Topological Polar Surface Area: 61.3Ų
• Heavy Atom Count: 15
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 61.27
• Refractive Index: 1.665
• Boiling Point: 380.2°Cat760mmHg
• Flash Point: 206.1°C
• Density: 1.216